![molecular formula C17H15ClN4O3S B2463977 N-[3-(4-methylpiperidin-1-yl)propyl]-3-(6-morpholin-4-ylpyridazin-3-yl)benzamide CAS No. 1251692-51-9](/img/structure/B2463977.png)
N-[3-(4-methylpiperidin-1-yl)propyl]-3-(6-morpholin-4-ylpyridazin-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[3-(4-methylpiperidin-1-yl)propyl]-3-(6-morpholin-4-ylpyridazin-3-yl)benzamide, also known as MP-10, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. MP-10 is a selective agonist of the melanocortin-4 receptor (MC4R), which is involved in the regulation of energy balance and body weight.
Scientific Research Applications
Glucosidase Inhibitors and Antioxidant Activity
Benzimidazoles containing morpholine or piperazine skeletons, such as the one , have been investigated for their potential as glucosidase inhibitors with antioxidant activity. A study by Özil, Parlak, and Baltaş (2018) synthesized novel benzimidazole derivatives and evaluated them for in vitro antioxidant activities. These compounds showed high scavenging activity and significant α-glucosidase inhibitory potential, suggesting potential applications in treating conditions like diabetes and oxidative stress-related diseases (Özil, Parlak, & Baltaş, 2018).
Antileukemic Agent Synthesis
Koroleva et al. (2011) explored the synthesis of carboxylic acid amides containing N-methylpiperazine fragments. These compounds, including derivatives of N-[3-(4-methylpiperidin-1-yl)propyl]-3-(6-morpholin-4-ylpyridazin-3-yl)benzamide, were key intermediates in the synthesis of antileukemic agents like imatinib. This points towards their use in developing cancer treatments (Koroleva, Gusak, Ignatovich, & Ermolinskaya, 2011).
Anti-fibrotic Drug Potential
In a study by Kim et al. (2008), a novel ALK5 inhibitor with a similar structure showed potential as an anti-fibrotic drug. This compound suppressed renal and hepatic fibrosis and exerted anti-metastatic effects on breast cancer-bearing mice, indicating the potential of similar compounds in fibrosis and cancer therapy (Kim et al., 2008).
Antibacterial and Antifungal Activities
Sukuroglu et al. (2012) synthesized new 3(2H)-pyridazinone derivatives containing a morpholine moiety and evaluated them for their antibacterial, antifungal, and antimycobacterial activities. Some of these compounds exhibited promising antimicrobial properties, suggesting the potential use of similar compounds in developing new antimicrobial agents (Sukuroglu, Onkol, Onurdağ, Akalın, & Şahin, 2012).
properties
IUPAC Name |
N-(3-chlorophenyl)-2-(3,5-dioxo-4-prop-2-enylpyridazino[4,5-b][1,4]thiazin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN4O3S/c1-2-6-21-15(24)10-26-13-8-19-22(17(25)16(13)21)9-14(23)20-12-5-3-4-11(18)7-12/h2-5,7-8H,1,6,9-10H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXSNTTWZMVEOCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)CSC2=C1C(=O)N(N=C2)CC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.